N-(3-chloro-4-fluorophenyl)-1-(2-phenylethyl)-4-piperidinamine

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-1-(2-phenylethyl)piperidin-4-amine
• InChI: InChI=1S/C19H22ClFN2/c20-18-14-17(6-7-19(18)21)22-16-9-12-23(13-10-16)11-8-15-4-2-1-3-5-15/h1-7,14,16,22H,8-13H2
• InChI Key: CRHHGCIMHLRNLU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2=CC(=C(C=C2)F)Cl)CCC3=CC=CC=C3
• Molecular Formula: C19H22ClFN2
• Molecular Weight: 332.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-1-(2-phenylethyl)-4-piperidinamine is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-1-(2-phenylethyl)-4-piperidinamine has shown potential applications in medicinal chemistry. It has been studied for its anti-inflammatory, analgesic, and antidepressant properties. The compound has also been evaluated for its potential use in the treatment of various neurological disorders such as Parkinson's disease and Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-4-fluorophenyl)-1-(2-phenylethyl)-4-piperidinamine is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of various neurotransmitters such as dopamine, serotonin, and norepinephrine. The compound may also inhibit the activity of certain enzymes and receptors involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that N-(3-chloro-4-fluorophenyl)-1-(2-phenylethyl)-4-piperidinamine has anti-inflammatory and analgesic effects. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines in animal models of inflammation. The compound has also been shown to increase the pain threshold in animal models of pain. In addition, N-(3-chloro-4-fluorophenyl)-1-(2-phenylethyl)-4-piperidinamine has been studied for its potential antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-fluorophenyl)-1-(2-phenylethyl)-4-piperidinamine in lab experiments is its potential to target multiple pathways involved in various diseases. This makes it a promising candidate for the development of new drugs. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its use in drug development.

Future Directions

There are several future directions for the study of N-(3-chloro-4-fluorophenyl)-1-(2-phenylethyl)-4-piperidinamine. One direction is to further investigate its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, more research is needed to fully understand the mechanism of action of this compound and to identify potential drug targets.

Synthesis Methods

The synthesis of N-(3-chloro-4-fluorophenyl)-1-(2-phenylethyl)-4-piperidinamine involves the reaction of 3-chloro-4-fluoroaniline and 2-phenylethylamine with piperidine in the presence of a catalyst. The reaction takes place in a solvent under controlled temperature and pressure conditions. The yield of the compound can be improved by optimizing the reaction parameters.